Cas no 19210-12-9 (Harpagoside)

• Product Name: Harpagoside
• CAS No: 19210-12-9
• MF: C₂₄H₃₀O₁₁
• MW: 494.488408565521
• MDL: MFCD00017415
• CID: 51246
• PubChem ID: 329831087
• Update Time: 2025-11-02

Harpagoside Chemical and Physical Properties

Names and Identifiers

• Harpagosid
• 8'-CINNAMOYLHARPAGIDE
• 8-O-E CINNAMOYL HARPAGIDE
• HARPAGOSIDE
• [1S-[1alpha,4aalpha,5alpha,7alpha(E),7aalpha]]-1,4a,5,6,7,7a-hexahydro-4a,5-dihydroxy-7-methyl-7-[(allyl-1-oxo-3-phenyl)oxy]cyclopenta[c]pyran-1-yl-beta-D-glucopyranoside
• Harpogoside
• HARPAGOSIDE hplc
• [(1S,4aS,5R,7S,7aS)-4a,5-Dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] (E)-3-phenylprop-2-enoate
• HARPAGOSIDE WITH HPLC
• 7,7a-hexahydro-4a,5-dihydroxy-7-methyl-7-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]cyclopenta[c]pyran-1-yl
• β-D-Glucopyranoside, (1S,4aS,5R,7S,7aS)-1,4a,5,6
• [(1S)-1,4a,5,6,7,7aα-Hexahydro-4aα,5α-dihydroxy-7-methyl-7α-[[(E)-1-oxo-3-phenyl-2-propenyl]oxy]cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
• b-D-Glucopyranoside,(1S,4aS,5R,7S,7aS)-1,4a,5,6,7,7a-hexahydro-4a,5-dihydroxy-7-methyl-7-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]cyclopenta[c]pyran-1-yl
• HARPAGOSIDE(P)
• HARPAGOSIDE(RG)
• Einecs 242-881-6
• [ "" ]
• side
• Harpa
• Harpagoside ,98%
• 8KGS1DC5ZU
• SMR001233395
• Harpaside
• E-harpagoside
• Prestwick3_000988
• BSPBio_001055
• MLS002473324
• MLS002154086
• BPBio1_001161
• MEGxp0_000469
• Harpagoside, analytical standard
• KVRQGMOSZKPBNS-FMHLWDFHSA-N
• HMS2231N12
• HMS2098E17
• [(1S,4aS,5R,7S,7aS)-4a,5-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[
• A880338
• C09783
• (1S,4aS,5R,7S,7aS)-4a,5-Dihydroxy-7-methyl-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl cinnamate
• CS-0008931
• BRD-K07996107-001-03-3
• .BETA.-D-GLUCOPYRANOSIDE, (1S,4AS,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-4A,5-DIHYDROXY-7-METHYL-7-(((2E)-1-OXO-3-PHENYL-2-PROPENYL)OXY)CYCLOPENTA(C)PYRAN-1-YL
• NCGC00179325-02
• Q-100231
• SCHEMBL893387
• AB00513986
• s9171
• CCG-269650
• NS00101087
• (1S,4aS,5R,7S,7aS)-4a,5-dihydroxy-7-methyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl cinnamate
• (1S-(1alpha,4aalpha,5alpha,7alpha(E),7aalpha))-1,4a,5,6,7,7a-Hexahydro-4a,5-dihydroxy-7-methyl-7-((allyl-1-oxo-3-phenyl)oxy)cyclopenta(c)pyran-1-yl-beta-D-glucopyranoside
• HARPAGOSIDE [WHO-DD]
• Harpagoside, European Pharmacopoeia (EP) Reference Standard
• H10494
• HY-N0396
• 19210-12-9
• LMPR0102070010
• MFCD00017415
• NCGC00179325-01
• NCGC00179325-04
• CHEBI:5625
• EN300-7357122
• Q25099323
• ACon1_000134
• HARPAGOSIDE [INCI]
• AS-56071
• DTXSID101032528
• beta-D-GLUCOPYRANOSIDE, (1S,4AS,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-4A,5-DIHYDROXY-7-METHYL-7-(((2E)-1-OXO-3-PHENYL-2-PROPENYL)OXY)CYCLOPENTA(C)PYRAN-1-YL
• AKOS015896715
• (1S,4aS,5R,7S,7aS)-4a,5-dihydroxy-7-methyl-1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4aH,5H,6H,7H,7aH-cyclopenta[c]pyran-7-yl (2E)-3-phenylprop-2-enoate
• CHEMBL516702
• Harpagoside, primary pharmaceutical reference standard
• BRD-K07996107-001-01-7
• ACon0_000056
• UNII-8KGS1DC5ZU
• AC-34268
• 8-cis-Cinnamoylharpagide
• Z-Harpagoside
• Leptocarpa Extract
• (1S,4aS,5R,7S,7aS)-1,4a,5,6,7,7a-Hexahydro-4a,5-dihydroxy-7-methyl-7-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]cyclopenta[c]pyran-1-yl-ss-D-glucopyranoside; Harpagoside; [1S-[1a,4aa,5a,7a(E),7aa]]-1,4a,5,6,7,7a-Hexahydro-4a,5-dihydroxy-7-methyl-7-[(1-oxo-3-phenyl-2-propenyl)oxy]cyclopenta[c]pyran-1-yl-ss-D-glucopyranoside; E-Harpagoside
• Harpagoside

• MDL： MFCD00017415
• Inchi： 1S/C24H30O11/c1-23(35-16(27)8-7-13-5-3-2-4-6-13)11-15(26)24(31)9-10-32-22(20(23)24)34-21-19(30)18(29)17(28)14(12-25)33-21/h2-10,14-15,17-22,25-26,28-31H,11-12H2,1H3/b8-7+/t14-,15-,17-,18+,19-,20-,21+,22+,23+,24-/m1/s1
• InChI Key： KVRQGMOSZKPBNS-FMHLWDFHSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)[C@@]1(C)C[C@H]([C@@]2(C=CO[C@H]([C@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 494.17900
• Monoisotopic Mass: 494.17881177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 175
• Molecular Weight: 494.5

Experimental Properties

• Color/Form: Powder
• Density: 1.52
• Melting Point: 120°C (dec.)
• Boiling Point: 720.7℃/760mmHg
• Flash Point: 244.3±26.4 °C
• Refractive Index: 1.659
• PSA: 175.37000
• LogP: -1.19990

Harpagoside Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3172
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Harpagoside

Harpagoside (CAS No. 19210-12-9): A Comprehensive Guide to Its Properties, Benefits, and Applications

Harpagoside, with the CAS number 19210-12-9, is a naturally occurring iridoid glycoside primarily found in the roots of Harpagophytum procumbens, commonly known as Devil's Claw. This bioactive compound has garnered significant attention in recent years due to its potential health benefits, particularly in the realm of natural medicine. As consumers increasingly seek plant-based remedies and natural anti-inflammatory agents, Harpagoside has emerged as a subject of scientific and commercial interest.

The molecular structure of Harpagoside (C24H30O11) features a unique iridoid backbone that contributes to its biological activity. Researchers have identified this compound as one of the key active principles responsible for the traditional medicinal uses of Devil's Claw. In modern applications, Harpagoside supplements and Harpagoside extracts are being studied for their potential to support joint health and manage discomfort associated with physical activity.

One of the most frequently asked questions about Harpagoside 19210-12-9 concerns its mechanism of action. Current research suggests that it may work by modulating inflammatory pathways in the body, particularly through inhibition of cyclooxygenase-2 (COX-2) and other mediators of the inflammatory response. This property makes pure Harpagoside a compelling subject for studies comparing natural compounds to conventional approaches for managing temporary discomfort.

The global market for Harpagoside products has seen steady growth, driven by increasing consumer demand for natural health solutions and botanical ingredients. Manufacturers are responding by developing standardized extracts with consistent Harpagoside content, typically ranging from 1% to 3% in commercial preparations. Quality control measures for Harpagoside powder or extracts often involve HPLC analysis to verify potency and purity.

Recent trends in Harpagoside research have explored its potential beyond traditional applications. Some studies are investigating its antioxidant properties and possible benefits for metabolic health. The compound's relatively good safety profile, as demonstrated in numerous clinical trials, makes it an attractive candidate for further development in the nutraceutical and functional food industries.

For formulators working with Harpagoside CAS 19210-12-9, solubility characteristics are an important consideration. The compound is typically soluble in water and alcohol, which facilitates its incorporation into various delivery systems. Stability studies indicate that proper storage conditions (cool, dry environments protected from light) help maintain the integrity of Harpagoside formulations over time.

Consumer education about Harpagoside benefits and proper usage remains crucial. While generally well-tolerated, appropriate dosing and potential interactions with other compounds should be considered. Many healthcare professionals recommend looking for products that clearly state their Harpagoside concentration and are manufactured by reputable suppliers with transparent quality control processes.

The future of Harpagoside applications appears promising, with ongoing research exploring novel delivery methods and combination therapies. As analytical techniques advance, scientists are better able to characterize the full spectrum of Harpagoside activity and its synergistic effects with other plant compounds. This growing body of knowledge continues to validate the traditional uses of Devil's Claw while opening new possibilities for this remarkable natural molecule.

From a regulatory perspective, Harpagoside supplements are generally classified as dietary ingredients in most markets. However, formulators and marketers should stay informed about evolving guidelines regarding structure/function claims and labeling requirements for products containing Harpagoside extract or isolated Harpagoside compound.

In conclusion, Harpagoside (CAS 19210-12-9) represents an excellent example of how traditional medicinal knowledge and modern scientific investigation can converge to create valuable health products. Its growing popularity reflects broader trends toward natural, evidence-based wellness solutions. As research continues to uncover the full potential of this intriguing compound, Harpagoside is likely to maintain its position as an important botanical ingredient in the global health and wellness market.